Cas no 330-54-1 (Diuron)

• Product Name: Diuron
• CAS No: 330-54-1
• MF: C₉H₁₀CL₂N₂O
• MW: 233.09
• MDL: MFCD00018136
• CID: 36895
• PubChem ID: 24893687
• Update Time: 2023-10-31

Diuron Chemical and Physical Properties

Names and Identifiers

• Diuron
• DCMU
• Dichlorfenidim
• Karmex
• 3-(3,4-Dichlorophenyl)-1,1-dimethylurea
• Diuron Solution
• 3-(3,4-DICHLORO-PHENYL)-1,1-DIMETHYL-UREA
• N-(3,4-Dichlorophenyl)-N,N-Dimethylurea
• N’-(3,4-dichlorophenyl)-N,N-dimethylurea
• Fomesafen
• 1,1-Dimethyl-3-(3,4-Dichlorophenyl)urea
• 1-(3,4-Dichlorophenyl)-3,3-dimethylurea
• N'-(3,4-Dichlorophenyl)-N,N-Dimethylurea
• Aguron
• Diater
• Direx 4L
• Antiseptic

• MDL： MFCD00018136
• Inchi： 1S/C9H10Cl2N2O/c1-13(2)9(14)12-6-3-4-7(10)8(11)5-6/h3-5H,1-2H3,(H,12,14)
• InChI Key： XMTQQYYKAHVGBJ-UHFFFAOYSA-N
• SMILES： CN(C(NC1=CC(Cl)=C(Cl)C=C1)=O)C
• BRN： 2215168

Computed Properties

• Exact Mass: 232.01700
• Monoisotopic Mass: 232.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 32.3A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.48
• Melting Point: 157.0 to 160.0 deg-C
• Boiling Point: 180-190°C
• Flash Point: Fahrenheit: 35.6 ° f
  Celsius: 2 ° c
  
• Refractive Index: 1.5500 (estimate)
• Water Partition Coefficient: Slightly soluble in water.0.0042g/100ml
• Stability/Shelf Life: Stable. Incompatible with strong acids, strong bases, strong oxidizing agents.
• PSA: 32.34000
• LogP: 3.15990
• Solubility: Not available
• Merck: 3382
• Color/Form: 100 μg/mL in acetonitrile

Diuron Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H351,H373,H410
• Warning Statement： P273,P281,P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 22-40-48/22-50/53
• Safety Instruction： S13; S22; S23; S37; S46; S60; S61; S2; S36/37; S26
• RTECS：YS8925000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：9
• Safety Term：9
• Packing Group：III
• Risk Phrases：R22; R40; R48/22; R50/53
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Toxicity：LD50 orally in rats: 1690 mg/kg (Boyd, Krupa)
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas
• Solvents and Organic Chemicals Organic Compounds